9-cis-Retinol Acetate-d5
Description
9-cis-Retinol Acetate-d5 (CAS: 1217219-62-9) is a deuterium-labeled analog of 9-cis-Retinol Acetate, a vitamin A derivative. Its molecular formula is C22H27D5O2, with a molecular weight of 333.52 g/mol . This stable isotope-labeled compound is primarily used as an internal standard in high-throughput LC-MS/MS analyses to quantify retinoids and their metabolites in biochemical studies . The deuterium atoms are strategically positioned to ensure minimal interference with chromatographic behavior while enabling precise isotopic differentiation. The compound is stored at -86°C to maintain stability and is typically dissolved in solvents like benzene or chloroform .
Properties
Molecular Formula |
C₂₂H₂₇D₅O₂ |
|---|---|
Molecular Weight |
333.52 |
Synonyms |
9-cis-Retinyl Acetate-d5; 9-cis-Vitamin A Acetate-d5; 9-cis-Vitamin A1 Acetate-d5; |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
- Isomer-Specific Enzyme Discrimination: CRAD3, a short-chain dehydrogenase, exhibits 3 orders of magnitude higher efficiency for 9-cis-retinol compared to RDH4, emphasizing structural selectivity .
- Glucose Modulation: High glucose (15 mM) reduces 9cRA biosynthesis from 9-cis-retinol by 40%, linking metabolic conditions to retinoid signaling .
- Synthetic Challenges: The enzymatic esterification of 9-cis-retinol is less efficient in the presence of other isomers, complicating large-scale production .
Q & A
Q. Q. How can metabolomics elucidate the role of 9-cis-Retinol Acetate-d5 in lipid metabolism disorders (e.g., alcoholic fatty liver)?
- Methodological Answer : Combine LC-MS-based metabolomics with deuterium labeling to track retinoid incorporation into hepatic lipid droplets. In murine models, correlate 9-cis-Retinol Acetate-d5 levels with sphingolipid metabolites (e.g., sphinganine) and inflammatory markers (e.g., ALT/AST). Use multivariate analysis (PCA or OPLS-DA) to identify signature metabolic shifts .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
